methyl 3-{[(1,3-benzoxazol-2-ylthio)acetyl]amino}benzoate

• IUPAC Name: methyl 3-[[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino]benzoate
• InChI: InChI=1S/C17H14N2O4S/c1-22-16(21)11-5-4-6-12(9-11)18-15(20)10-24-17-19-13-7-2-3-8-14(13)23-17/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: YDIDLBQIWBIRCF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

Methyl 3-{[(1,3-benzoxazol-2-ylthio)acetyl]amino}benzoate is a chemical compound that has garnered attention in the scientific community due to its potential applications in research. This compound is a derivative of benzoic acid and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of methyl 3-{[(1,3-benzoxazol-2-ylthio)acetyl]amino}benzoate is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
Methyl 3-{[(1,3-benzoxazol-2-ylthio)acetyl]amino}benzoate has been found to have various biochemical and physiological effects. Studies have shown that this compound has antioxidant properties and can scavenge free radicals. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(1,3-benzoxazol-2-ylthio)acetyl]amino}benzoate has several advantages for lab experiments. This compound is relatively easy to synthesize and has been found to exhibit antifungal, antibacterial, and anti-inflammatory properties. However, its use in lab experiments is limited by its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on methyl 3-{[(1,3-benzoxazol-2-ylthio)acetyl]amino}benzoate. One potential area of research is the development of more efficient synthesis methods for this compound. Another area of research is the exploration of its potential applications in cancer research and other disease areas. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

Methyl 3-{[(1,3-benzoxazol-2-ylthio)acetyl]amino}benzoate can be synthesized using different methods. One of the most common methods involves the reaction of 2-amino-3-hydroxybenzoic acid with thioacetic acid followed by esterification with methanol. Another method involves the reaction of 2-aminobenzoic acid with 2-chloro-1,3-benzoxazole followed by thioacetylation and esterification with methanol.

Scientific Research Applications

Methyl 3-{[(1,3-benzoxazol-2-ylthio)acetyl]amino}benzoate has been studied for its potential applications in various scientific research fields. This compound has been found to exhibit antifungal, antibacterial, and anti-inflammatory properties. It has also been studied for its potential use in cancer research as it has been found to inhibit the growth of cancer cells.